Lipophilicity Increment Over Des-Ethyl Analog for Membrane Permeability
The 6-ethyl substituent on the target compound increases calculated LogP by 0.56 log units compared to the 6,7-dimethyl analog, which lacks the 3-ethyl group entirely. On the same computational platform (leyan.com), the target compound records LogP = 1.20184 while the des-ethyl comparator 6,7-dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one (CAS 1567108-76-2) records LogP = 0.63944 . Both compounds share identical TPSA (50.16 Ų), indicating that the lipophilicity difference arises solely from the additional ethyl carbon atoms without altering polar surface area. This represents a ~0.56 log unit (approximately 3.6-fold) increase in octanol–water partition coefficient, a magnitude known to be meaningful for passive membrane permeability in the context of oral drug-likeness optimization (where LogP values between 1 and 3 are generally favored) .
| Evidence Dimension | Calculated octanol–water partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 1.20184 |
| Comparator Or Baseline | 6,7-Dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one: LogP = 0.63944 |
| Quantified Difference | ΔLogP = +0.5624 (∼3.6-fold increase in partition coefficient) |
| Conditions | Calculated LogP values from leyan.com vendor database, identical computational method for both compounds |
Why This Matters
A 0.56 log unit LogP increment shifts the compound into a more favorable lipophilicity range (LogP 1–3) for cellular permeability while retaining identical TPSA, offering a quantifiable advantage for medicinal chemistry programs optimizing membrane penetration without increasing polar surface area burden.
